Disodium;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] dihydrogen phosphate

• CAS No.: 6000-74-4
• Product Name: Disodium;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] dihydrogen phosphate
• Molecular Formula: C21H31Na2O8P+2
• Molecular Weight: 488.4 g/mol
• IUPAC Name: disodium;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] dihydrogen phosphate
• Standard InChI: InChI=1S/C21H31O8P.2Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;;/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28);;/q;2*+1/t14-,15-,16-,18+,19-,20-,21-;;/m0../s1
• Standard InChIKey: RYJIRNNXCHOUTQ-OJJGEMKLSA-L
• Isomeric SMILES: C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)COP(=O)([O-])[O-])O)C)O.[Na+].[Na+]
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)(O)O)O)C)O.[Na+].[Na+]
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)([O-])[O-])O)C)O.[Na+].[Na+]
• Description: Cortisol sodium phosphate is an organic sodium salt that is the disodium salt of cortisol phosphate. It contains a cortisol phosphate(2-).
• Synonyms: Cortisol 21-Phosphate Disodium Salt; Cortisol, 21-(Dihydrogen Phosphate) Disodium Salt; (11β)-11,17-Dihydroxy-21-(phosphonooxy)pregn-4-ene-3,20-dione Disodium Salt; Cleiton; Cortisol Sodium Phosphate; Disodium hydrocortisone 21-Phosphate; Efcortesol
• PubChem Compound: 23618504
• Last Modified: Nov 11 2021